Cas no 1955554-70-7 (3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride)

• Product Name: 3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride
• CAS No: 1955554-70-7
• MDL: MFCD29991375
• CID: 4631680
• PubChem ID: 122360108
• Update Time: 2025-06-14

3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride

• MDL： MFCD29991375

Additional information on 3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride

Comprehensive Overview of 3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1955554-70-7)

3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1955554-70-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. The presence of both a carboxylic acid and a methoxyethyl group in its structure enhances its reactivity and potential as a building block for bioactive molecules.

In recent years, the demand for pyrrolidine-based compounds has surged due to their role in developing novel therapeutics, particularly in the fields of central nervous system (CNS) disorders and metabolic diseases. Researchers are increasingly exploring 3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride as a key intermediate in the synthesis of small molecule inhibitors and receptor modulators. Its unique structural features make it a valuable candidate for optimizing drug-like properties such as solubility and bioavailability.

The compound's CAS No. 1955554-70-7 is frequently searched in academic and industrial databases, reflecting its growing importance in high-throughput screening and structure-activity relationship (SAR) studies. Scientists are particularly interested in its potential applications for neurodegenerative diseases, a hot topic in biomedical research. The methoxyethyl side chain is believed to contribute to enhanced blood-brain barrier penetration, a critical factor for CNS-targeted drugs.

From a synthetic chemistry perspective, 3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride offers several advantages. Its hydrochloride salt form improves stability and handling, making it suitable for large-scale production. The compound's carboxylic acid moiety allows for further derivatization through amide coupling or esterification reactions, enabling the creation of diverse molecular libraries. These properties align with the current trend toward fragment-based drug design and combinatorial chemistry.

Quality control and analytical characterization of CAS No. 1955554-70-7 are critical for ensuring reproducibility in research. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These analytical methods are essential for meeting the stringent requirements of Good Manufacturing Practice (GMP) in pharmaceutical applications.

Environmental and safety considerations are also paramount when working with 3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices should be followed to minimize exposure. The compound's ecotoxicological profile and biodegradability are areas of ongoing investigation, reflecting the broader industry focus on green chemistry principles.

In conclusion, 3-(2-methoxyethyl)pyrrolidine-3-carboxylic acid hydrochloride (CAS No. 1955554-70-7) represents a promising scaffold in modern drug discovery. Its structural versatility, combined with growing interest in pyrrolidine chemistry, positions it as a valuable tool for addressing unmet medical needs. As research continues to explore its potential, this compound is likely to remain a focus of innovation in pharmaceutical development and medicinal chemistry.